Cas no 1286713-09-4 (N-(3,5-difluorophenyl)methyl-2-({7-methylpyrimido4,5-d1,3diazin-4-yl}sulfanyl)acetamide)
N-(3,5-difluorophenyl)methyl-2-({7-methylpyrimido4,5-d1,3diazin-4-yl}sulfanyl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- N-(3,5-difluorophenyl)methyl-2-({7-methylpyrimido4,5-d1,3diazin-4-yl}sulfanyl)acetamide
- N-[(3,5-difluorophenyl)methyl]-2-(2-methylpyrimido[4,5-d]pyrimidin-5-yl)sulfanylacetamide
- Acetamide, N-[(3,5-difluorophenyl)methyl]-2-[(7-methylpyrimido[4,5-d]pyrimidin-4-yl)thio]-
- 1286713-09-4
- AKOS024486370
- N-(3,5-difluorobenzyl)-2-((7-methylpyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide
- F3407-4541
- N-[(3,5-difluorophenyl)methyl]-2-({7-methylpyrimido[4,5-d][1,3]diazin-4-yl}sulfanyl)acetamide
-
- Inchi: 1S/C16H13F2N5OS/c1-9-19-6-13-15(23-9)21-8-22-16(13)25-7-14(24)20-5-10-2-11(17)4-12(18)3-10/h2-4,6,8H,5,7H2,1H3,(H,20,24)
- InChI Key: TUUBASMHZIKJPI-UHFFFAOYSA-N
- SMILES: C(NCC1=CC(F)=CC(F)=C1)(=O)CSC1N=CN=C2N=C(C)N=CC2=1
Computed Properties
- Exact Mass: 361.08088755g/mol
- Monoisotopic Mass: 361.08088755g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 25
- Rotatable Bond Count: 5
- Complexity: 450
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 106Ų
Experimental Properties
- Density: 1.45±0.1 g/cm3(Predicted)
- Boiling Point: 525.5±50.0 °C(Predicted)
- pka: 12.71±0.46(Predicted)
N-(3,5-difluorophenyl)methyl-2-({7-methylpyrimido4,5-d1,3diazin-4-yl}sulfanyl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3407-4541-2μmol |
N-[(3,5-difluorophenyl)methyl]-2-({7-methylpyrimido[4,5-d][1,3]diazin-4-yl}sulfanyl)acetamide |
1286713-09-4 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F3407-4541-5μmol |
N-[(3,5-difluorophenyl)methyl]-2-({7-methylpyrimido[4,5-d][1,3]diazin-4-yl}sulfanyl)acetamide |
1286713-09-4 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3407-4541-10μmol |
N-[(3,5-difluorophenyl)methyl]-2-({7-methylpyrimido[4,5-d][1,3]diazin-4-yl}sulfanyl)acetamide |
1286713-09-4 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3407-4541-20μmol |
N-[(3,5-difluorophenyl)methyl]-2-({7-methylpyrimido[4,5-d][1,3]diazin-4-yl}sulfanyl)acetamide |
1286713-09-4 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F3407-4541-1mg |
N-[(3,5-difluorophenyl)methyl]-2-({7-methylpyrimido[4,5-d][1,3]diazin-4-yl}sulfanyl)acetamide |
1286713-09-4 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F3407-4541-2mg |
N-[(3,5-difluorophenyl)methyl]-2-({7-methylpyrimido[4,5-d][1,3]diazin-4-yl}sulfanyl)acetamide |
1286713-09-4 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F3407-4541-3mg |
N-[(3,5-difluorophenyl)methyl]-2-({7-methylpyrimido[4,5-d][1,3]diazin-4-yl}sulfanyl)acetamide |
1286713-09-4 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3407-4541-4mg |
N-[(3,5-difluorophenyl)methyl]-2-({7-methylpyrimido[4,5-d][1,3]diazin-4-yl}sulfanyl)acetamide |
1286713-09-4 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F3407-4541-5mg |
N-[(3,5-difluorophenyl)methyl]-2-({7-methylpyrimido[4,5-d][1,3]diazin-4-yl}sulfanyl)acetamide |
1286713-09-4 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3407-4541-10mg |
N-[(3,5-difluorophenyl)methyl]-2-({7-methylpyrimido[4,5-d][1,3]diazin-4-yl}sulfanyl)acetamide |
1286713-09-4 | 10mg |
$79.0 | 2023-09-10 |
N-(3,5-difluorophenyl)methyl-2-({7-methylpyrimido4,5-d1,3diazin-4-yl}sulfanyl)acetamide Related Literature
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
Additional information on N-(3,5-difluorophenyl)methyl-2-({7-methylpyrimido4,5-d1,3diazin-4-yl}sulfanyl)acetamide
Introduction to N-(3,5-difluorophenyl)methyl-2-({7-methylpyrimido[4,5-d]1,3-diazin-4-yl}sulfanyl)acetamide and Its Significance in Modern Chemical Biology
N-(3,5-difluorophenyl)methyl-2-({7-methylpyrimido[4,5-d]1,3-diazin-4-yl}sulfanyl)acetamide, with the CAS number 1286713-09-4, represents a compound of considerable interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of both fluorine substituents and a pyrimido[4,5-d]1,3-diazin scaffold suggests a unique set of chemical properties that may be leveraged for biological activity.
The compound's structure is notable for its complexity, which includes a 3,5-difluorophenyl moiety linked to an acetamide group. The incorporation of fluorine atoms is particularly significant, as fluorine substitution can enhance metabolic stability and binding affinity in drug candidates. This feature is increasingly recognized in the pharmaceutical industry for improving the pharmacokinetic profiles of small molecules. Furthermore, the pyrimido[4,5-d]1,3-diazin core is a heterocyclic system that has been explored in various medicinal chemistry campaigns due to its ability to engage with biological targets in multiple ways.
In recent years, there has been a surge in research focused on heterocyclic compounds as pharmacophores. The pyrimido[4,5-d]1,3-diazin scaffold, in particular, has been investigated for its potential to modulate enzyme activity and receptor interactions. For instance, derivatives of this scaffold have shown promise in inhibiting kinases and other enzymes implicated in cancer and inflammatory diseases. The sulfanyl group further enhances the compound's versatility by allowing for additional interactions with biological molecules.
The synthesis of N-(3,5-difluorophenyl)methyl-2-({7-methylpyrimido[4,5-d]1,3-diazin-4-yl}sulfanyl)acetamide presents unique challenges due to its complex architecture. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been instrumental in assembling the various functional groups present in this compound. These methods not only ensure high yields but also allow for the introduction of specific modifications that can fine-tune biological activity.
The biological evaluation of this compound has been a subject of intense investigation. Preliminary studies suggest that it exhibits inhibitory activity against certain enzymes and may have therapeutic potential in areas such as oncology and immunology. The combination of fluorine substitution and the pyrimido[4,5-d]1,3-diazin core appears to contribute to its observed effects by modulating key signaling pathways. Further research is warranted to fully elucidate its mechanism of action and to explore its potential as a lead compound for drug development.
One particularly exciting aspect of this molecule is its potential for structure-based drug design. The presence of multiple hydrogen bond donors and acceptors within its structure suggests that it may interact with biological targets through non-covalent interactions. This characteristic is highly desirable in drug design, as it allows for the optimization of binding affinity while minimizing off-target effects. Computational methods such as molecular docking and molecular dynamics simulations are being employed to predict how this compound might interact with proteins and other biomolecules.
The role of computational chemistry in the study of N-(3,5-difluorophenyl)methyl-2-({7-methylpyrimido[4,5-d]1,3-diazin-4-yl}sulfanyl)acetamide cannot be overstated. These tools have enabled researchers to gain insights into the compound's behavior at an atomic level and have facilitated the design of analogs with enhanced properties. By leveraging computational power alongside experimental data, scientists can accelerate the discovery process and identify promising candidates more efficiently than ever before.
In conclusion, N-(3,5-difluorophenyl)methyl-2-({7-methylpyrimido[4,5-d]1,3-diazin-4-yl}sulfanyl)acetamide represents a significant advancement in the field of chemical biology. Its complex structure and unique functional groups make it a valuable tool for exploring new therapeutic strategies. As research continues to uncover its potential applications, this compound is poised to play a crucial role in the development of next-generation pharmaceuticals.
1286713-09-4 (N-(3,5-difluorophenyl)methyl-2-({7-methylpyrimido4,5-d1,3diazin-4-yl}sulfanyl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)